N1-(2,4-difluorophenyl)-N2-((1-(pyridin-3-yl)piperidin-4-yl)methyl)oxalamide
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Description
N1-(2,4-difluorophenyl)-N2-((1-(pyridin-3-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H20F2N4O2 and its molecular weight is 374.392. The purity is usually 95%.
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Scientific Research Applications
Molecular Interaction and Antagonist Activity
A study examined the molecular interaction of similar compounds with receptors, offering insights into their potential for modulating receptor activity. The research focused on the molecular orbital method and conformational analysis, suggesting that certain conformers have the spatial orientation and electrostatic character to bind to receptors effectively. This understanding could be applied to design compounds with specific antagonist or inverse agonist activities based on their interaction with the receptor (Shim et al., 2002).
Selective Alpha1A-Adrenoceptor Antagonist
Another study explored the affinity and selectivity of a compound similar to N1-(2,4-difluorophenyl)-N2-((1-(pyridin-3-yl)piperidin-4-yl)methyl)oxalamide for alpha1A-adrenoceptors. It demonstrated high potency and selectivity, indicating its potential as a selective alpha1A-adrenoceptor antagonist (Chang et al., 2000).
Eco-Friendly Synthesis and Chemical Reactivity
Research into the eco-friendly synthesis of ionic helical polymers using related compounds has shown promising results. This study provides insights into the chemical properties and reactivity of these polymers, which could have applications in various fields, including materials science (Yamaguchi et al., 2018).
Synthesis Strategies and Chemical Properties
The development of synthesis strategies for trifluoromethyl-substituted aminopyrroles showcases the versatility of compounds structurally related to this compound. This research could guide the synthesis of novel compounds with diverse biological activities (Khlebnikov et al., 2018).
Properties
IUPAC Name |
N'-(2,4-difluorophenyl)-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20F2N4O2/c20-14-3-4-17(16(21)10-14)24-19(27)18(26)23-11-13-5-8-25(9-6-13)15-2-1-7-22-12-15/h1-4,7,10,12-13H,5-6,8-9,11H2,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCCDYMSVHYBZBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)NC2=C(C=C(C=C2)F)F)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20F2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.